Cas no 2171618-82-7 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid
• CAS No: 2171618-82-7
• MF: C₂₅H₂₅N₃O₆S
• MW: 495.547505140305
• CID: 6405090
• PubChem ID: 165496023
• Update Time: 2025-10-28

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid
• EN300-1551444
• 2171618-82-7
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido]-3-hydroxybutanoic acid

• Inchi： 1S/C25H25N3O6S/c29-15(9-23(30)31)11-27-24(32)22(10-16-12-26-14-35-16)28-25(33)34-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,12,14-15,21-22,29H,9-11,13H2,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： QWSZICGUORTQPS-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CC(C(NCC(CC(=O)O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 495.14640670g/mol
• Monoisotopic Mass: 495.14640670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 166Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid: A Comprehensive Overview

The compound with CAS No. 2171618-82-7, known as 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a thiazole ring, and a hydroxyl group, making it a versatile building block for various chemical and biological applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the molecule during synthesis. The presence of the thiazole ring, a heterocyclic structure commonly found in bioactive compounds, adds to the molecule's potential for interacting with biological targets. Furthermore, the hydroxyl group introduces hydrophilicity, which can enhance solubility and bioavailability.

One of the most promising applications of this compound is in the field of drug delivery systems. Researchers have explored its use as a carrier for delivering hydrophobic drugs to specific tissues. The unique combination of hydrophilic and hydrophobic domains in this molecule allows for efficient encapsulation and controlled release of drugs, making it an ideal candidate for targeted therapy.

In addition to its role in drug delivery, this compound has shown potential in enzyme inhibition studies. The thiazole ring has been identified as a key structural element responsible for inhibiting certain enzymes involved in disease pathways. Recent experiments have demonstrated that this compound can inhibit the activity of cysteine proteases, which are implicated in various pathological conditions such as inflammation and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The use of advanced chromatographic techniques has enabled researchers to isolate and characterize this compound with unprecedented accuracy. Furthermore, computational modeling has provided insights into its three-dimensional structure and electronic properties, aiding in the design of more efficient synthetic routes.

From a pharmacological perspective, this compound exhibits remarkable stability under physiological conditions, which is essential for its effectiveness as a therapeutic agent. Its ability to withstand enzymatic degradation while maintaining its bioactive properties makes it an attractive candidate for further preclinical studies.

In conclusion, 4-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-5-yl)propanamido-3-hydroxybutanoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure and versatile properties position it as a valuable tool for developing innovative treatments for various diseases. As research continues to uncover its full potential, this compound is expected to play a pivotal role in shaping the future of drug discovery and development.